Cas no 1803581-02-3 (2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride
• CAS No: 1803581-02-3
• MDL: MFCD28246342
• CID: 4615918
• PubChem ID: 91662858
• Update Time: 2025-06-08

2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride

• MDL： MFCD28246342

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride

Research Brief on 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride (CAS: 1803581-02-3)

2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride (CAS: 1803581-02-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of both a pyrazole and piperidine moiety in its structure suggests its utility as a versatile scaffold for designing novel therapeutic agents.

Recent research has focused on the synthesis and pharmacological evaluation of 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of central nervous system (CNS) targets, particularly in the context of neurodegenerative diseases. The compound exhibited promising binding affinity to serotonin and dopamine receptors, indicating its potential as a lead compound for treating psychiatric and neurological disorders.

In addition to its CNS activity, 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride has been investigated for its role in inflammation and immune modulation. A preclinical study highlighted its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, suggesting its applicability in autoimmune and inflammatory conditions. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, were also evaluated, with results supporting its further development as a drug candidate.

The synthetic routes for 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride have been optimized to improve yield and purity. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These improvements are critical for supporting large-scale preclinical and clinical studies.

Looking ahead, the potential applications of 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride extend beyond its current uses. Ongoing research is exploring its utility in targeted cancer therapies, where its ability to interact with specific oncogenic proteins is being investigated. Furthermore, its role in combination therapies, particularly with existing FDA-approved drugs, is an area of active exploration.

In conclusion, 2-(1-methyl-1H-pyrazol-5-yl)piperidine hydrochloride (CAS: 1803581-02-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further research and development in the pharmaceutical industry. Continued studies will be essential to fully elucidate its mechanisms of action and optimize its clinical applications.